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Cat. No.: B10753237
Get Quote
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Audience: Researchers, scientists, and drug development professionals.

Introduction Methysergide is a semi-synthetic ergot alkaloid derivative widely used in research
as a serotonin (5-HT) receptor ligand.[1][2][3] It functions as a mixed antagonist for 5-HT2
receptors (subtypes 5-HT2A, 5-HT2B, and 5-HT2C) and a partial agonist for 5-HT1 receptors.
[4] This dual activity makes it a valuable tool for studying serotonergic signaling pathways,
particularly in the context of vasoconstriction, neurotransmission, and migraine
pathophysiology.[1][5][6]

Accurate and reproducible experimental results depend on the proper preparation and storage
of stable stock solutions. This document provides detailed protocols for preparing
Methysergide Maleate solutions, summarizes its key chemical properties, and outlines its
primary mechanism of action.

Compound Information and Properties

Methysergide Maleate is typically supplied as a white to off-white crystalline powder.[7] It is
crucial to refer to the batch-specific molecular weight provided on the product's Certificate of
Analysis for precise concentration calculations.
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Table 1: Chemical and Physical Properties of Methysergide Maleate

Property Value Source(s)
Molecular Formula C21H27N30z2 - C4H404 [4]
Molecular Weight 469.54 g/mol [8]

CAS Number 129-49-7

White to off-white
Appearance _ _ [7]
solid/crystalline powder

| Storage (Solid) | Store at Room Temperature or 2-8°C. Protect from light. | |

Solubility Data

The solubility of Methysergide Maleate can vary, and it is important to select an appropriate
solvent for the intended experimental concentration and application. While soluble in water up
to 10 mM, gentle warming may be required to fully dissolve the compound. For higher
concentrations, organic solvents may be considered, but their potential effects on the
experimental system must be evaluated.

Table 2: Solubility of Methysergide Maleate in Common Solvents

Max Max
Solvent Concentration Concentration Notes Source(s)
(mg/mL) (mM)
Gentle
Water 4.7 10 warming may
be required.
) ) Data not fully
DMSO Slightly Soluble Slightly Soluble [4]

guantified.

| Methanol| Slightly Soluble | Slightly Soluble | Data not fully quantified. |[4] |
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Experimental Protocols
Safety Precautions

Methysergide Maleate is classified as an acute oral toxicant (Acute Toxicity 3, H301).[8]
Always handle the solid powder and stock solutions wearing appropriate Personal Protective
Equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution

This protocol is recommended for most in vitro cell culture experiments where an aqueous
solution is preferred.

Materials:

Methysergide Maleate powder

High-purity water (e.g., sterile, deionized, or cell culture grade)

Calibrated analytical balance

Sterile conical tube or vial

Vortex mixer

Water bath or heat block (optional)

Methodology:

e Calculate Mass: Determine the mass of Methysergide Maleate needed. To prepare a 10
mM solution, use the following formula: Mass (mg) = 10 mmol/L * 0.001 L/mL * Desired
Volume (mL) * 469.54 g/mol * 1000 mg/g Simplified: Mass (mg) = Desired Volume (mL) *
4.6954

o Weigh Compound: Accurately weigh the calculated mass of Methysergide Maleate and
transfer it to a sterile conical tube.
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e Add Solvent: Add the corresponding volume of high-purity water to the tube.

» Dissolve: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the compound does
not fully dissolve, gentle warming (e.g., 37°C) with intermittent vortexing can be applied until
the solution is clear.

 Sterilization (Optional): If required for sterile applications, filter the stock solution through a
0.22 um syringe filter into a new sterile tube.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes. Store frozen at -20°C.

Table 3: Example Calculations for a 10 mM Aqueous Stock Solution

Desired Final Volume Required Mass of Methysergide Maleate
1mL 4.70 mg
5mL 23.48 mg

| 10 mL | 46.95 mg |
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Stock Solution Workflow
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Caption: Workflow for Methysergide Maleate Stock Solution Preparation.

Protocol 2: Storage and Stability of Stock Solutions

Proper storage is critical to maintain the stability and activity of Methysergide Maleate stock
solutions.

* Freezing: Following reconstitution, stock solutions should be aliquoted and stored frozen at
-20°C.
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 Stability: Aqueous stock solutions are reported to be stable for up to 3 months when stored
at -20°C.

 Light Sensitivity: Protect solutions from light during storage.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as this can degrade the compound.
Use single-use aliquots whenever possible.

 Recommendation: Despite the reported stability, it is best practice to use freshly prepared
solutions or solutions stored for a short duration to ensure maximal activity.[9]

Mechanism of Action Visualization

Methysergide primarily acts as an antagonist at 5-HT2 receptors. In systems like the
vasculature, serotonin (5-HT) binding to 5-HT2A/2B receptors on smooth muscle or endothelial
cells can trigger signaling cascades (e.g., via Gq proteins) that lead to vasodilation and
increased vascular permeability, phenomena associated with migraine headaches.[5][6]
Methysergide competitively blocks this interaction, thereby inhibiting the downstream effects of
serotonin.
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Methysergide's Antagonism at 5-HT2 Receptors
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Caption: Mechanism of Methysergide as a 5-HT2 Receptor Antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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